![molecular formula C20H8F4O5 B063614 4,5,6,7-Tetrafluoro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one CAS No. 185318-74-5](/img/structure/B63614.png)
4,5,6,7-Tetrafluoro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
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Description
4,5,6,7-Tetrafluoro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one, also known as 4,5,6,7-Tetrafluoro-3',6'-dihydroxy-1,2,3,4-tetrahydro-2,2-dioxo-1-benzofuran-9-yl-xanthene, is a fluorinated spirobenzofuran derivative with a wide range of applications in the fields of chemistry and biochemistry. It is an important chemical building block for the synthesis of various organic compounds and has been widely used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds.
Scientific Research Applications
Optoelectronic Properties and Device Application
A study by Kadam et al. (2018) explores the use of a related compound in the field of optoelectronics. They developed a three-dimensional small molecule non-fullerene electron acceptor with promising optoelectronic properties, suitable for use in solution-processable bulk-heterojunction devices. This compound demonstrates efficient non-fullerene acceptor qualities, highlighting its potential in optoelectronic applications (Kadam et al., 2018).
Polymer Chemistry and Material Properties
Zhang et al. (2010) synthesized novel polyimides from a bis(ether amine) monomer related to the spiro[fluorene-9,9′-xanthene] structure. These polyimides exhibit high solubility in organic solvents, transparency, and excellent thermal stability. They form flexible films, useful in applications requiring materials with low moisture absorption and low dielectric constants (Zhang et al., 2010).
Gas Permeation and Microporosity
Shrimant et al. (2018) discuss the synthesis of copolymers containing spiro[fluorene-9,9′-xanthene] that exhibit intrinsic microporosity. These polymers show high thermal stability and surface area, making them suitable for applications in gas permeation, such as CO2 separation processes (Shrimant et al., 2018).
Fluorescence Probes for Reactive Oxygen Species Detection
Setsukinai et al. (2003) designed novel fluorescence probes using a structure related to spiro[2-benzofuran-3,9'-xanthene] for detecting highly reactive oxygen species. These probes can differentiate between various reactive species and have potential applications in biological and chemical studies, especially in visualizing reactive species in living cells (Setsukinai et al., 2003).
Chemosensors for Metal Ions
Habib et al. (2019) synthesized a series of fluorescent chemosensors based on a spiro[isoindoline-1,9'-xanthene] skeleton. These chemosensors showed high sensitivity and selectivity towards Cu2+ ions, suggesting their potential use in detecting specific metal ions in various applications (Habib et al., 2019).
Properties
IUPAC Name |
4,5,6,7-tetrafluoro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H8F4O5/c21-15-13-14(16(22)18(24)17(15)23)20(29-19(13)27)9-3-1-7(25)5-11(9)28-12-6-8(26)2-4-10(12)20/h1-6,25-26H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJNJOPVFKNLUTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)OC3=C(C24C5=C(C(=C(C(=C5F)F)F)F)C(=O)O4)C=CC(=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H8F4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10433284 |
Source
|
Record name | tetrafluorofluorescein | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
185318-74-5 |
Source
|
Record name | tetrafluorofluorescein | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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